Cas no 1894552-79-4 (5-Bromo-4-(tert-butyl)-6-chloropyrimidin-2-amine)

• Product Name: 5-Bromo-4-(tert-butyl)-6-chloropyrimidin-2-amine
• CAS No: 1894552-79-4
• MF: C₈H₁₁BrClN₃
• MW: 264.5500395298
• CID: 5056170
• Update Time: 2025-05-26

5-Bromo-4-(tert-butyl)-6-chloropyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-(tert-butyl)-6-chloropyrimidin-2-amine
• 5-bromo-4-tert-butyl-6-chloropyrimidin-2-amine
• 5-Bromo-4-(tert-butyl)-6-chloropyrimidin-2-amine

• Inchi： 1S/C8H11BrClN3/c1-8(2,3)5-4(9)6(10)13-7(11)12-5/h1-3H3,(H2,11,12,13)
• InChI Key： NLCUZOCFCCKBKN-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(N)N=C1C(C)(C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 3.2
• Topological Polar Surface Area: 51.8

Additional information on 5-Bromo-4-(tert-butyl)-6-chloropyrimidin-2-amine

Recent Advances in the Study of 5-Bromo-4-(tert-butyl)-6-chloropyrimidin-2-amine (CAS: 1894552-79-4)

The compound 5-Bromo-4-(tert-butyl)-6-chloropyrimidin-2-amine (CAS: 1894552-79-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative is a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have explored its potential applications in drug discovery, highlighting its role in modulating specific biochemical pathways.

One of the most notable findings in recent literature is the use of 5-Bromo-4-(tert-butyl)-6-chloropyrimidin-2-amine as a precursor in the synthesis of novel kinase inhibitors. Researchers have demonstrated its efficacy in targeting specific kinases involved in cancer progression, such as EGFR and BRAF. The compound's unique structural features, including the tert-butyl group and halogen substitutions, contribute to its high binding affinity and selectivity, making it a promising candidate for further development.

In addition to its role in kinase inhibition, recent studies have also investigated the compound's potential in antimicrobial applications. Preliminary results suggest that derivatives of 5-Bromo-4-(tert-butyl)-6-chloropyrimidin-2-amine exhibit significant activity against a range of bacterial and fungal pathogens. This opens up new avenues for the development of next-generation antimicrobial agents, particularly in the face of rising antibiotic resistance.

The synthesis and characterization of 5-Bromo-4-(tert-butyl)-6-chloropyrimidin-2-amine have also been refined in recent years. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to ensure the purity and stability of the compound. These improvements have facilitated its use in high-throughput screening assays, enabling researchers to rapidly identify potential lead compounds for further optimization.

Looking ahead, the continued exploration of 5-Bromo-4-(tert-butyl)-6-chloropyrimidin-2-amine and its derivatives holds great promise for the pharmaceutical industry. Its versatility as a building block for drug discovery, combined with its demonstrated biological activity, positions it as a valuable tool in the development of new therapeutics. Future research is expected to focus on expanding its applications, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies.